BENGHE Foundational & Exploratory

Check Availability & Pricing

1,4-Butanedisulfonic Acid Disodium Salt
physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,4-Butanedisulfonic Acid
Compound Name:
Disodium Salt

Cat. No.: B010914

An In-depth Technical Guide to the Physical Properties of 1,4-Butanedisulfonic Acid
Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,4-
Butanedisulfonic Acid Disodium Salt. The information is compiled from various chemical
data sources and is intended to support research, development, and quality control activities.

Chemical Identity

1,4-Butanedisulfonic acid disodium salt is the sodium salt of 1,4-butanedisulfonic acid. It is
a chemical compound with a four-carbon chain backbone and sulfonate groups at both terminal
positions.

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of 1,4-
Butanedisulfonic acid disodium salt. For ease of comparison, data from multiple sources are
provided where available.
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Property Value Source(s)
Molecular Formula CaHsNaz206S:2 [1112]
Molecular Weight 262.21 g/mol [1][2]
Melting Point 147 °C [11[3]
>360 °C [4]

Decomposes [5]

Density 2.347 g/cm3 [1]
Solubility in Water Soluble [5]
Slightly Soluble [6]

LogP 1.01860 [1]
Polar Surface Area 131.16 A2 [1]

Qualitative Physical Properties

Property Description Source(s)

White crystalline powder or
Appearance id [1]
solid.

Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below. These
are generalized standard procedures that can be applied to 1,4-Butanedisulfonic acid
disodium salt.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline substance, this transition occurs at a sharp, well-defined temperature.
Impurities can lead to a depression and broadening of the melting point range.

Methodology:
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o Sample Preparation: A small amount of the dry, finely powdered 1,4-Butanedisulfonic acid
disodium salt is loaded into a capillary tube to a height of 2-3 mm. The tube is then tapped
gently to pack the sample at the bottom.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube. The apparatus is equipped with a calibrated thermometer or a digital
temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[7] For pure compounds, this range is
typically narrow (0.5-1 °C). Given the conflicting reports of the melting point, with some
indicating decomposition, it is crucial to also observe any changes in color, such as charring,
which would suggest decomposition is occurring.

Solubility Determination (Qualitative and Quantitative)

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to
form a homogeneous solution. The solubility of a substance fundamentally depends on the
physical and chemical properties of the solute and solvent as well as on temperature, pressure,
and the pH of the solution.

Methodology:

o Solvent and Temperature Selection: Distilled or deionized water is used as the solvent. The
determination is typically carried out at a controlled room temperature (e.g., 25 °C).

e Preparation of a Saturated Solution: A known volume of water is placed in a beaker or flask.
Small, measured amounts of 1,4-Butanedisulfonic acid disodium salt are added
incrementally while stirring continuously.[8] The addition is stopped when a small amount of
undissolved solid remains at the bottom, indicating that the solution is saturated.[8]

o Equilibration: The saturated solution is stirred for an extended period (e.g., several hours) to
ensure that equilibrium is reached.[8]
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e Separation and Analysis: The undissolved solid is separated from the solution by filtration.[8]
A known volume of the clear filtrate is then taken, and the solvent is evaporated to dryness.
[8] The mass of the remaining solid residue is measured.

o Calculation: The quantitative solubility is calculated and expressed in grams of solute per
100 mL of solvent ( g/100 mL) at the specified temperature.

Thermal Decomposition Analysis

Thermal decomposition is the chemical decomposition caused by heat. The decomposition
temperature is the temperature at which the chemical breaks down. For some sulfonic acid
salts, thermal stability is a key characteristic.

Methodology (Thermogravimetric Analysis - TGA):

Apparatus: A thermogravimetric analyzer is used for this measurement.

o Sample Preparation: A small, accurately weighed sample of 1,4-Butanedisulfonic acid
disodium salt is placed in the TGA sample pan.

e Analysis Conditions: The sample is heated at a controlled rate (e.g., 10 °C/min) under a
specific atmosphere (e.g., nitrogen or air).

o Data Acquisition: The TGA instrument records the mass of the sample as a function of
temperature.

« Interpretation: The temperature at which a significant loss of mass occurs indicates the onset
of decomposition. The resulting TGA curve provides information about the thermal stability of
the compound and the temperature ranges of different decomposition steps. Studies on
related sulfonic acid salts suggest that decomposition may begin around 250-300 °C.[9]
Hazardous decomposition products for this compound are reported to include carbon oxides,
sodium oxides, and sulfur oxides.[4]

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of 1,4-Butanedisulfonic Acid Disodium Salt.
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Experimental Workflow for Physical Property Characterization
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Caption: Workflow for the characterization of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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